Cas no 4075-12-1 (Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)-)

Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)- structure
4075-12-1 structure
Product Name:Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)-
CAS No:4075-12-1
MF:C19H24O2
MW:284.392665863037
CID:331577
PubChem ID:107499
Update Time:2025-04-19

Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)- Chemical and Physical Properties

Names and Identifiers

    • Androsta-1,4,6-trien-3-one,17-hydroxy-, (17b)-
    • Androsta-1,4,6-trien-3-one
    • (17beta)-17-Hydroxyandrosta-1,4,6-trien-3-one
    • Androsta-1,4,6-trien-3-one, 17.beta.-hydroxy-
    • Androsta-1,4,6-trien-3-one, 17-hydroxy-, (17.beta.)-
    • 1,4,6-Androstatrien-3-one-17.beta.-ol
    • 17-Hydroxyandrosta-1,4,6-trien-3-one-, (17.beta.)-
    • 17-Hydroxyandrosta-1,4,6-trien-3-one
    • 1,4,6-Androstatrien-17.beta.-ol-3-one
    • (17.beta.)-17-Hydroxyandrosta-1,4,6-trien-3-one
    • 1,4,6-Androstatriene-17b-ol-3-one
    • (1S,3aS,3bR,9aR,9bS,11aS)-1-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
    • SCHEMBL18695522
    • 1,4,6-Androstatrien-3-one-17 beta-ol
    • DTXSID40961166
    • 17beta-hydroxyandrost-1,4,6-triene-3-one
    • 4075-12-1
    • 1,4,6-Androstatrien-3-one-17beta-ol
    • WGFQJPRCLLMHRT-DYKIIFRCSA-N
    • Inchi: 1S/C19H24O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h3-4,7,9,11,14-17,21H,5-6,8,10H2,1-2H3/t14-,15-,16-,17-,18-,19-/m0/s1
    • InChI Key: WGFQJPRCLLMHRT-DYKIIFRCSA-N
    • SMILES: O[C@H]1CC[C@H]2[C@@H]3C=CC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 284.17772
  • Monoisotopic Mass: 284.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.